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Compound of Interest

Compound Name: Niobium trifluoride

Cat. No.: B094012

This guide provides critical safety protocols, personal protective equipment (PPE)
requirements, and operational procedures for the handling and disposal of Niobium (V) fluoride
(NbF5). The information is intended for laboratory personnel, including researchers, scientists,
and drug development professionals, to ensure safe laboratory practices and mitigate risks
associated with this chemical. Note that "Niobium trifluoride” is a less common name, and the
following safety information pertains to Niobium (V) fluoride, which is more frequently used in
laboratory settings.

Hazard Identification and Classification

Niobium (V) fluoride is classified as a hazardous chemical, and it is crucial to understand its
potential dangers before handling.[1][2] It is harmful if swallowed, inhaled, or in contact with
skin, and it causes severe skin burns and eye damage.[1][2][3]

Hazard Classification Category
Acute Oral Toxicity Category 4
Acute Dermal Toxicity Category 4
Acute Inhalation Toxicity Category 4
Skin Corrosion/Irritation Category 1B
Serious Eye Damage/Irritation Category 1
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Source: 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200)[1]

NFPA 704 Ratings:

Category Rating
Health 3
Flammability 0
Reactivity 0

Source: National Fire Protection Association[4]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the most critical lines of defense against exposure to
Niobium (V) fluoride. A comprehensive PPE strategy is mandatory for all personnel handling
this substance.

PPE Category Specifications and Requirements

Wear splash-resistant safety goggles and a face
] shield.[4] Ensure that eyewash stations and
Eye and Face Protection ] ]
safety showers are readily accessible near the

work area.[1]

Wear appropriate protective gloves and clothing
) ] to prevent skin exposure.[1][5] Contaminated
Skin Protection ) i )
clothing should be removed immediately and

washed before reuse.[1][4]

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are

Respiratory Protection experienced.[1] A recommended filter type is a
particulates filter conforming to EN 143.[1] All
respirator use must comply with OSHA 29 CFR
1910.134.[1][4]
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Handling and Storage Protocols

Strict adherence to handling and storage protocols is essential to maintain a safe laboratory
environment.

Safe Handling:

Do not breathe in dust, fumes, mists, vapors, or spray.[1][4]

Wash hands and any exposed skin thoroughly after handling.[1][4]

Do not eat, drink, or smoke in areas where Niobium (V) fluoride is handled or stored.[1]

Use this chemical only outdoors or in a well-ventilated area, such as under a fume hood.[1]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1]

Storage:

Store in a dry, cool, and well-ventilated place.[1]

o Keep containers tightly closed and store in a designated corrosives area.[1]

o Store locked up.[1][4]

o Niobium (V) fluoride is moisture-sensitive; protect it from exposure to moist air or water.[1]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[1]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving Niobium (V)
fluoride.

First-Aid Measures:
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Exposure Route First-Aid Protocol

If adverse effects occur, move the individual to
an uncontaminated area with fresh air.[4] If the

Inhalation person is not breathing, provide artificial
respiration.[1][4] Seek immediate medical
attention.[1][4]

Immediately remove all contaminated clothing.
) [1][4] Rinse the affected skin with water for at
Skin Contact ) ) ) )
least 15 minutes.[1][4] Seek immediate medical

attention.[1][4]

Immediately flush the eyes with copious
amounts of water for at least 15 minutes,

Eye Contact including under the eyelids.[1][4] Remove
contact lenses if present and easy to do so.[4]

Seek immediate medical attention.[1][4]

Do NOT induce vomiting.[1][4] Rinse the mouth

with water.[1][4] Never give anything by mouth
Ingestion to an unconscious person.[1] Contact a poison

control center or seek immediate medical

attention.[4]

Spill Response:

In the event of a spill, follow these steps:

Immediately contact emergency personnel and notify safety personnel of the spill.[4]

Evacuate and keep unnecessary personnel away from the hazard area.[4]

Ensure adequate ventilation.[4]

Wear appropriate personal protective equipment as outlined in the PPE section.[4]

Do not touch the spilled material.[4]
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» Contain the spill by absorbing it with sand or another non-combustible material.[4]
» Collect the spilled material and place it in a suitable, labeled container for disposal.[1][4]

Caption: Workflow for Niobium (V) Fluoride Spill Response.

Disposal Plan

Dispose of Niobium (V) fluoride and its containers in accordance with all applicable federal,
state, and local regulations.[4] This material and its container must be disposed of as
hazardous waste.[3][6] Contact a licensed professional waste disposal service to dispose of
this material.[3] Do not allow the chemical to enter drains.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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